Cas no 1379285-51-4 (2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester)
2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- METHYL3-(2-METHYLPYRIDIN-4-YL)PROPIOLATE
- EN300-787314
- 1379285-51-4
- METHYL 3-(2-METHYLPYRIDIN-4-YL)PROPIOLATE
- methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate
- 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester
-
- Inchi: 1S/C10H9NO2/c1-8-7-9(5-6-11-8)3-4-10(12)13-2/h5-7H,1-2H3
- InChI Key: CMWQQTFAKHRNNC-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C#CC1C=CN=C(C)C=1
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 287.6±28.0 °C(Predicted)
- pka: 3.60±0.26(Predicted)
2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787314-1.0g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 1.0g |
$770.0 | 2024-05-22 | |
| Enamine | EN300-787314-0.05g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 0.05g |
$647.0 | 2024-05-22 | |
| Enamine | EN300-787314-0.1g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 0.1g |
$678.0 | 2024-05-22 | |
| Enamine | EN300-787314-0.25g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 0.25g |
$708.0 | 2024-05-22 | |
| Enamine | EN300-787314-0.5g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 0.5g |
$739.0 | 2024-05-22 | |
| Enamine | EN300-787314-2.5g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 2.5g |
$1509.0 | 2024-05-22 | |
| Enamine | EN300-787314-5.0g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 5.0g |
$2235.0 | 2024-05-22 | |
| Enamine | EN300-787314-10.0g |
methyl 3-(2-methylpyridin-4-yl)prop-2-ynoate |
1379285-51-4 | 95% | 10.0g |
$3315.0 | 2024-05-22 |
2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester
Research Briefing on 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester (CAS: 1379285-51-4)
2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester (CAS: 1379285-51-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.
The compound's unique structural features, including the propynoic acid moiety and the 2-methyl-4-pyridinyl group, make it a valuable scaffold for the design of novel inhibitors. Recent publications have demonstrated its utility in the synthesis of small molecules targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of selective inhibitors for the JAK family of kinases, which are critical in immune signaling pathways.
In addition to its role in kinase inhibitor development, 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester has been explored for its potential in other therapeutic areas. A recent preprint on bioRxiv detailed its incorporation into PROTACs (Proteolysis Targeting Chimeras), a promising class of therapeutics that degrade target proteins rather than merely inhibiting them. The study demonstrated that derivatives of this compound could effectively recruit E3 ubiquitin ligases, leading to the targeted degradation of disease-relevant proteins.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A 2022 patent application (WO2022156789) described an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical considerations.
Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Ongoing research is focused on understanding its metabolic stability, toxicity, and off-target effects. Preliminary data from in vitro and in vivo studies suggest that while the compound exhibits favorable pharmacokinetic properties, further optimization may be required to improve its drug-like characteristics. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.
In conclusion, 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester (CAS: 1379285-51-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its role in the synthesis of kinase inhibitors and PROTACs underscores its potential in addressing unmet medical needs. Future research should focus on refining its properties and expanding its therapeutic utility, paving the way for novel drug candidates.
1379285-51-4 (2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)